N-(7-(Azaethoxymethylene)-5-(2-methylpropyl)(4,5,6-trihydrobenzothiazol-2-YL))-2-thienylformamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(7-(Azaethoxymethylene)-5-(2-methylpropyl)(4,5,6-trihydrobenzothiazol-2-YL))-2-thienylformamide is a useful research compound. Its molecular formula is C18H23N3O2S2 and its molecular weight is 377.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of novel heterocyclic compounds, including thiazole and triazolopyrimidines, has been explored, focusing on methods that could potentially apply to the synthesis of complex molecules like the one . For example, a study detailed a facile one-pot synthesis of tetrahydrobenzo[4,5]thieno[2,3-d]triazolopyrimidinones, showcasing methodologies that might be relevant for synthesizing or modifying the compound of interest (Gomha, 2009).
Biological Activities
- The exploration of antitumor properties in compounds containing imidazole and tetrazine motifs, such as the study on antitumor imidazotetrazines, highlights the potential for compounds with complex heterocyclic structures to serve as drug candidates. This could suggest avenues for researching the antitumor potential of the specified compound (Stevens et al., 1984).
Material Science Applications
- Research into photochromic materials based on dibenzothienylthiazole structures indicates the potential for compounds with thienyl and thiazole groups to be utilized in developing photoresponsive materials. This area could offer insights into the use of "N-(7-(Azaethoxymethylene)-5-(2-methylpropyl)(4,5,6-trihydrobenzothiazol-2-YL))-2-thienylformamide" in material sciences (Kawai et al., 2009).
Coordination Chemistry
- The coordination chemistry of bidentate ligands with different N-heterocyclic carbene (NHC) donors, including studies on complexes featuring triazole and benzimidazole, may provide a foundation for investigating the compound as a ligand in metal complexes, potentially leading to applications in catalysis or material science (Schick, Pape, & Hahn, 2014).
Properties
IUPAC Name |
N-[(7Z)-7-ethoxyimino-5-(2-methylpropyl)-5,6-dihydro-4H-1,3-benzothiazol-2-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S2/c1-4-23-21-14-10-12(8-11(2)3)9-13-16(14)25-18(19-13)20-17(22)15-6-5-7-24-15/h5-7,11-12H,4,8-10H2,1-3H3,(H,19,20,22)/b21-14- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YUJOWCJTYDCLPT-STZFKDTASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCON=C1CC(CC2=C1SC(=N2)NC(=O)C3=CC=CS3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCO/N=C\1/CC(CC2=C1SC(=N2)NC(=O)C3=CC=CS3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.